1,20-Bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaene-1,20-dione
1,20-Bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaene-1,20-dione
Capsorubin, also known as E160 (capsorubin), belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Thus, capsorubin is considered to be an isoprenoid lipid molecule. Capsorubin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, capsorubin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, capsorubin can be found in a number of food items such as red bell pepper, orange bell pepper, herbs and spices, and green bell pepper. This makes capsorubin a potential biomarker for the consumption of these food products.
Capsorubin is a carotenone.
Capsorubin is a carotenone.
Brand Name:
Vulcanchem
CAS No.:
470-38-2
VCID:
VC0042635
InChI:
InChI=1S/C40H56O4/c1-29(17-13-19-31(3)21-23-35(43)39(9)27-33(41)25-37(39,5)6)15-11-12-16-30(2)18-14-20-32(4)22-24-36(44)40(10)28-34(42)26-38(40,7)8/h11-24,33-34,41-42H,25-28H2,1-10H3
SMILES:
CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)C1(CC(CC1(C)C)O)C)C=CC=C(C)C=CC(=O)C2(CC(CC2(C)C)O)C
Molecular Formula:
C40H56O4
Molecular Weight:
600.9 g/mol
1,20-Bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaene-1,20-dione
CAS No.: 470-38-2
Reference Standards
VCID: VC0042635
Molecular Formula: C40H56O4
Molecular Weight: 600.9 g/mol
| CAS No. | 470-38-2 |
|---|---|
| Product Name | 1,20-Bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaene-1,20-dione |
| Molecular Formula | C40H56O4 |
| Molecular Weight | 600.9 g/mol |
| IUPAC Name | 1,20-bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaene-1,20-dione |
| Standard InChI | InChI=1S/C40H56O4/c1-29(17-13-19-31(3)21-23-35(43)39(9)27-33(41)25-37(39,5)6)15-11-12-16-30(2)18-14-20-32(4)22-24-36(44)40(10)28-34(42)26-38(40,7)8/h11-24,33-34,41-42H,25-28H2,1-10H3 |
| Standard InChIKey | GVOIABOMXKDDGU-YUURSNASSA-N |
| Isomeric SMILES | C/C(=C\C=C\C=C(\C=C\C=C(\C=C\C(=O)[C@]1(C(C[C@@H](C1)O)(C)C)C)/C)/C)/C=C/C=C(/C=C/C(=O)[C@]2(C(C[C@@H](C2)O)(C)C)C)\C |
| SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)C1(CC(CC1(C)C)O)C)C=CC=C(C)C=CC(=O)C2(CC(CC2(C)C)O)C |
| Canonical SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)C1(CC(CC1(C)C)O)C)C=CC=C(C)C=CC(=O)C2(CC(CC2(C)C)O)C |
| Melting Point | 201°C |
| Physical Description | Solid |
| Description | Capsorubin, also known as E160 (capsorubin), belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Thus, capsorubin is considered to be an isoprenoid lipid molecule. Capsorubin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, capsorubin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, capsorubin can be found in a number of food items such as red bell pepper, orange bell pepper, herbs and spices, and green bell pepper. This makes capsorubin a potential biomarker for the consumption of these food products. Capsorubin is a carotenone. |
| Synonyms | (3S,3’S,5R,5’R)-3,3’-Dihydroxy-κ,κ-carotene-6,6’-dione; (1R,1R,4S,4S)-(all-E)-1,20-Bis(4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethyl-2,4,6,8,10,12,14,16,18-eicosanonaene-1,20-dione; Capsorubin; all-trans-Capsorubin |
| PubChem Compound | 4481062 |
| Last Modified | Dec 23 2021 |
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